2-(3,4-Difluorophenyl)isonicotinic acid, 95%

• IUPAC Name: 2-(3,4-difluorophenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H7F2NO2/c13-9-2-1-7(5-10(9)14)11-6-8(12(16)17)3-4-15-11/h1-6H,(H,16,17)
• InChI Key: GCCRWHIPFBHUIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=NC=CC(=C2)C(=O)O)F)F
• Molecular Formula: C12H7F2NO2
• DSSTOX Substance ID: DTXSID20679515
• Molecular Weight: 235.19 g/mol
• CAS RN: 1225511-01-2

Description

2-(3,4-Difluorophenyl)isonicotinic acid, 95% (2-DFPIA) is a compound of interest in the scientific research community due to its wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for a variety of research projects.

Scientific Research Applications

2-(3,4-Difluorophenyl)isonicotinic acid, 95% has been studied for its potential applications in the fields of medicinal chemistry and drug discovery. It has been studied as a potential inhibitor of enzymes such as cytochrome P450, which is involved in the metabolism of drugs in the body. Additionally, it has been studied as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells.

Mechanism of Action

2-(3,4-Difluorophenyl)isonicotinic acid, 95% has been studied for its potential ability to inhibit enzymes such as cytochrome P450. This enzyme is involved in the metabolism of drugs in the body and is a key target in drug discovery. 2-(3,4-Difluorophenyl)isonicotinic acid, 95% has been shown to bind to the active site of the enzyme and inhibit its activity. Additionally, 2-(3,4-Difluorophenyl)isonicotinic acid, 95% has been studied for its potential ability to inhibit the growth of cancer cells. It has been shown to bind to certain proteins involved in the growth and proliferation of cancer cells and inhibit their activity.
Biochemical and Physiological Effects
2-(3,4-Difluorophenyl)isonicotinic acid, 95% has been studied for its potential effects on biochemical and physiological processes in the body. It has been shown to have an inhibitory effect on the activity of certain enzymes involved in the metabolism of drugs. Additionally, it has been studied for its potential ability to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

2-(3,4-Difluorophenyl)isonicotinic acid, 95% is a useful tool for lab experiments due to its unique chemical structure and properties. It is relatively easy to synthesize, and its inhibitory effects on enzymes and cancer cells make it an attractive candidate for a variety of research projects. However, it is important to note that 2-(3,4-Difluorophenyl)isonicotinic acid, 95% is a relatively new compound, and its effects on biochemical and physiological processes in the body are not yet fully understood.

Future Directions

There are a number of potential future directions for research involving 2-(3,4-Difluorophenyl)isonicotinic acid, 95%. First, further research is needed to better understand the mechanism of action of 2-(3,4-Difluorophenyl)isonicotinic acid, 95% and its effects on biochemical and physiological processes in the body. Additionally, further research is needed to explore the potential applications of 2-(3,4-Difluorophenyl)isonicotinic acid, 95% in the fields of medicinal chemistry and drug discovery. Finally, further research is needed to explore the potential side effects of 2-(3,4-Difluorophenyl)isonicotinic acid, 95% and its potential toxicity in humans.

Synthesis Methods

2-(3,4-Difluorophenyl)isonicotinic acid, 95% can be synthesized in a two-step process. First, 3,4-difluorobenzaldehyde is reacted with ethyl acetoacetate in the presence of potassium carbonate in an aqueous medium. This reaction yields 3,4-difluorobenzoyl ethyl acetoacetate, which is then reacted with isonicotinic acid in the presence of a catalyst such as p-toluenesulfonic acid. This reaction yields 2-(3,4-Difluorophenyl)isonicotinic acid, 95%.